Cas no 1381946-91-3 (tert-Butyl 2-(hydroxymethyl)-1,4-diazepane-1-carboxylate)

• Product Name: tert-Butyl 2-(hydroxymethyl)-1,4-diazepane-1-carboxylate
• CAS No: 1381946-91-3
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 2092304
• PubChem ID: 57368649
• Update Time: 2025-04-21

tert-Butyl 2-(hydroxymethyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(hydroxymethyl)-1,4-diazepane-1-carboxylate
• 826-922-0
• AKOS015924524
• GFC94691
• 1381946-91-3
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-2-(hydroxymethyl)-, 1,1-dimethylethyl ester
• EN300-6479734
• tert-butyl2-(hydroxymethyl)-1,4-diazepane-1-carboxylate

• MDL： MFCD18206298
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-4-5-12-7-9(13)8-14/h9,12,14H,4-8H2,1-3H3
• InChI Key： ZBEPNWDUNCVGNX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCNCC1CO)=O

Computed Properties

• Exact Mass: 230.16304257Da
• Monoisotopic Mass: 230.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų